Cas no 56554-86-0 (17-Octadecenal)

• Product Name: 17-Octadecenal
• CAS No: 56554-86-0
• MF: C₁₈H₃₄O
• MW: 266.46196603775
• CID: 376908
• PubChem ID: 41922
• Update Time: 2025-04-19

17-Octadecenal Chemical and Physical Properties

Names and Identifiers

• 17-Octadecenal
• octadec-17-enal
• 56554-86-0
• DTXSID80205112
• MXCKZUNSOZSBPA-UHFFFAOYSA-N

• Inchi： 1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2,18H,1,3-17H2
• InChI Key： MXCKZUNSOZSBPA-UHFFFAOYSA-N
• SMILES： O=CCCCCCCCCCCCCCCCC=C

Computed Properties

• Exact Mass: 266.26112
• Monoisotopic Mass: 266.261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 16
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 7.6

Experimental Properties

• Density: 0.837
• Boiling Point: 353.9°Cat760mmHg
• Flash Point: 177.7°C
• Refractive Index: 1.449
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes